Cas no 98799-27-0 (2-Bromomethyl-1-methyl-4-nitrobenzene)
98799-27-0 structure
Product Name:2-Bromomethyl-1-methyl-4-nitrobenzene
CAS No:98799-27-0
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD11501242
CID:1085022
PubChem ID:50999161
Update Time:2025-04-20
2-Bromomethyl-1-methyl-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-1-methyl-4-nitrobenzene
- 2-Bromomethyl-1-methyl-4-nitrobenzene
- 2-BROMOMETHYL-1-METHYL-4-NITRO-BENZENE
- MFCD11501242
- A916990
- AS-37141
- SCHEMBL694999
- DTXSID60679433
- AMY28495
- YDA79927
- FT-0731063
- AKOS022183745
- 2-Methyl-5-nitrobenzyl bromide
- VAKLDLBPYFVTTA-UHFFFAOYSA-N
- 98799-27-0
- EN300-1893126
- DA-26744
-
- MDL: MFCD11501242
- Inchi: 1S/C8H8BrNO2/c1-6-2-3-8(10(11)12)4-7(6)5-9/h2-4H,5H2,1H3
- InChI Key: VAKLDLBPYFVTTA-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 228.974
- Monoisotopic Mass: 228.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 45.8A^2
Experimental Properties
- Color/Form: White to Yellow Solid
2-Bromomethyl-1-methyl-4-nitrobenzene Security Information
- Signal Word:Danger
- Hazard Statement: H302;H314
- Warning Statement: P280;P305+P351+P338;P310
- Storage Condition:2-8 °C
2-Bromomethyl-1-methyl-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 048796-250mg |
2-Bromomethyl-1-methyl-4-nitrobenzene |
98799-27-0 | 97% | 250mg |
£158.00 | 2022-02-28 | |
| Fluorochem | 048796-1g |
2-Bromomethyl-1-methyl-4-nitrobenzene |
98799-27-0 | 97% | 1g |
£377.00 | 2022-02-28 | |
| Fluorochem | 048796-5g |
2-Bromomethyl-1-methyl-4-nitrobenzene |
98799-27-0 | 97% | 5g |
£1564.00 | 2022-02-28 | |
| AstaTech | 56969-0.25/G |
2-BROMOMETHYL-1-METHYL-4-NITROBENZENE |
98799-27-0 | 97% | 0.25g |
$93 | 2023-09-17 | |
| AstaTech | 56969-1/G |
2-BROMOMETHYL-1-METHYL-4-NITROBENZENE |
98799-27-0 | 97% | 1g |
$247 | 2023-09-17 | |
| AstaTech | 56969-5/G |
2-BROMOMETHYL-1-METHYL-4-NITROBENZENE |
98799-27-0 | 97% | 5g |
$747 | 2023-09-17 | |
| Alichem | A010004311-250mg |
2-Methyl-5-nitrobenzyl bromide |
98799-27-0 | 97% | 250mg |
$499.20 | 2023-08-31 | |
| Alichem | A010004311-500mg |
2-Methyl-5-nitrobenzyl bromide |
98799-27-0 | 97% | 500mg |
$831.30 | 2023-08-31 | |
| Alichem | A010004311-1g |
2-Methyl-5-nitrobenzyl bromide |
98799-27-0 | 97% | 1g |
$1519.80 | 2023-08-31 | |
| abcr | AB284017-250 mg |
2-Bromomethyl-1-methyl-4-nitrobenzene, 97%; . |
98799-27-0 | 97% | 250 mg |
€247.80 | 2023-07-20 |
2-Bromomethyl-1-methyl-4-nitrobenzene Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
98799-27-0 (2-Bromomethyl-1-methyl-4-nitrobenzene) Related Products
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- 51760-20-4(1,3-bis(bromomethyl)-5-nitrobenzene)
- 288252-67-5(Benzonitrile,2-(bromomethyl)-5-nitro-)
- 13209-16-0(4-Nitro-alpha,alpha,alpha',alpha'-tetrabromo-o-xylene)
- 3958-57-4(3-Nitrobenzylbromide)
- 852203-01-1(Benzonitrile, 2-(bromomethyl)-4-nitro-)
- 39053-40-2(3-Nitro-2-methyl-benzylbromide)
- 66126-16-7(1,2-Bis(bromomethyl)-3-nitrobenzene)
- 6425-66-7(1,2-Bis(bromomethyl)-4-nitrobenzene)
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